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Compound of Interest

Compound Name: L-Leucinol

Cat. No.: B1674794

This document provides essential safety and logistical information for the proper disposal of L-
Leucinol (CAS No: 7533-40-6), ensuring the safety of laboratory personnel and compliance
with environmental regulations. The following procedures are designed for researchers,
scientists, and drug development professionals.

Hazard and Safety Summary

Before handling L-Leucinol for any purpose, including disposal, it is crucial to be aware of its
associated hazards and the required personal protective equipment (PPE).
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Identifier Information Source

CAS Number 7533-40-6 [1112]

(S)-2-Amino-4-methyl-1-
Synonyms pentanol, (2S)-2-Amino-4- [1][2]

methylpentan-1-ol

H315: Causes skin

irritation.H319: Causes serious
Hazard Statements S [1]

eye irritation.H335: May cause

respiratory irritation.

P261: Avoid breathing

vapours.P305 + P351 + P338:

IF IN EYES: Rinse cautiously
Precautionary Statements with water for several minutes. [1]

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Safety glasses with side-
shields (conforming to EN166
or NIOSH standards),

_ chemical-resistant gloves

Required PPE , [1][3]

(inspect before use), and
impervious clothing. A
respirator may be required

based on risk assessment.

Step-by-Step Disposal Protocol

Adherence to the following step-by-step protocol is essential for the safe disposal of L-
Leucinol and associated contaminated materials.

Personal Protective Equipment (PPE)

Before handling L-Leucinol waste, ensure you are wearing the appropriate PPE, including
safety goggles, chemical-resistant gloves, and a lab coat.[1][3] Handle in a well-ventilated area.
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[4]

Waste Segregation and Collection

e Surplus and Non-Recyclable L-Leucinol: Do not mix L-Leucinol with other waste.[5] Collect
surplus or non-recyclable solutions in their original containers or a designated, compatible
chemical waste container.[5] Ensure containers are suitable and securely closed for
disposal.[1][3][6]

o Contaminated Materials: Any materials that have come into contact with L-Leucinol, such as
gloves, absorbent pads, or paper towels, must be treated as hazardous waste. Dispose of
contaminated gloves and other materials in accordance with applicable laws and good
laboratory practices.[1][5] These items should be collected in a designated, sealed waste
container.

Accidental Spills and Leaks

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product
enter drains.[1][5]

o Small Spills: For small spills, absorb the material with an inert substance, such as dry sand
or earth.[2][4] Once absorbed, use appropriate tools to place the material into a designated
chemical waste container.[7]

¢ Ventilation and Ignition Sources: Ensure the area is well-ventilated. Remove all sources of
ignition as L-Leucinol is a combustible material.[1][2][3]

o Clean-up: After the spill has been contained and collected, wash the area thoroughly.[4]

Contaminated Packaging

Dispose of the original L-Leucinol container as unused product.[1] Do not reuse empty
containers. Handle uncleaned containers in the same manner as the product itself.[5]

Final Disposal

» Licensed Disposal Company: The primary and recommended method for final disposal is to
engage a licensed professional waste disposal company.[1] Chemical waste generators must
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consult local, regional, and national hazardous waste regulations to ensure complete and

accurate classification and disposal.[6]

« Incineration: This combustible material may be burned in a chemical incinerator equipped
with an afterburner and scrubber.[1] This must be performed by a licensed facility.

L-Leucinol Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of L-

Leucinol waste in a laboratory setting.
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L-Leucinol Waste Generated

;

Step 1. Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Identify Waste Type

Accidental Spill / Leak Routine Waste (Surplus, Empty Container, Contaminated Labware)

Step 2a: Absorb with Inert Material
(e.g., sand, earth)

\ l

Step 3a: Collect Absorbed Material Step 3b: Place in a Labeled, Closed
into a Labeled, Sealed Container Chemical Waste Container

( )

Step 2b: Segregate from other waste streams

Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of L-Leucinol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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